Cas no 2229417-76-7 (2,2-dimethyl-3-(2-methylpyridin-3-yl)propan-1-ol)

• Product Name: 2,2-dimethyl-3-(2-methylpyridin-3-yl)propan-1-ol
• CAS No: 2229417-76-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5867636
• PubChem ID: 165672111
• Update Time: 2025-06-22

2,2-dimethyl-3-(2-methylpyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylpyridin-3-yl)propan-1-ol
• EN300-1758523
• 2229417-76-7

• Inchi： 1S/C11H17NO/c1-9-10(5-4-6-12-9)7-11(2,3)8-13/h4-6,13H,7-8H2,1-3H3
• InChI Key： BFLCOCAVEKKZKJ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1=CC=CN=C1C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,2-dimethyl-3-(2-methylpyridin-3-yl)propan-1-ol

Introduction to 2,2-dimethyl-3-(2-methylpyridin-3-yl)propan-1-ol and Its CAS No. 2229417-76-7

2,2-dimethyl-3-(2-methylpyridin-3-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229417-76-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining a tertiary alcohol functional group with a pyridine derivative, has garnered attention for its potential applications in drug discovery and molecular medicine. The compound’s structural framework, characterized by a branched aliphatic side chain and a substituted pyridine ring, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The aliphatic tertiary alcohol moiety in 2,2-dimethyl-3-(2-methylpyridin-3-yl)propan-1-ol contributes to its amphiphilic nature, making it a candidate for applications in drug delivery systems and surfactant-like formulations. This feature is particularly relevant in the context of modern pharmaceutical research, where the development of prodrugs and targeted delivery mechanisms is of paramount importance. The tertiary hydroxyl group also provides a site for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities.

On the other hand, the 2-methylpyridin-3-yl substituent introduces a heterocyclic aromatic ring system into the molecule. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of a methyl group at the 2-position and another at the 3-position of the pyridine ring enhances the compound’s lipophilicity and may influence its pharmacokinetic properties. Such structural features are often exploited in the design of small-molecule inhibitors and modulators.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2,2-dimethyl-3-(2-methylpyridin-3-yl)propan-1-ol and biological targets. Studies have indicated that this compound may exhibit binding affinity to certain enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. The pyridine ring’s ability to form hydrogen bonds with polar residues in protein active sites suggests potential therapeutic applications in conditions such as Alzheimer’s disease or chronic inflammatory disorders.

In addition to its pharmacological relevance, 2,2-dimethyl-3-(2-methylpyridin-3-yl)propan-1-ol has shown promise in material science applications. Its unique solubility profile and ability to form inclusion complexes with other molecules make it a candidate for use in controlled-release formulations. Researchers have explored its potential as an excipient or co-solvent in liquid pharmaceutical formulations, where its ability to enhance solubility could improve drug bioavailability.

The synthesis of 2,2-dimethyl-3-(2-methylpyridin-3-yl)propan-1-ol involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Key synthetic strategies include cross-coupling reactions between halogenated pyridines and alkyl Grignard reagents, followed by functional group interconversions to introduce the tertiary alcohol moiety. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing the environmental impact of its synthesis.

Evaluation of CAS No. 2229417-76-7 compounds often involves rigorous toxicological assessments to ensure safety profiles align with regulatory requirements for pharmaceutical use. Preliminary studies on 2,2-dimethyl-3-(2-methylpyridin-3-y l)propan -1 -ol have demonstrated low acute toxicity in cell-based assays, suggesting its potential as a lead compound for further development. However, comprehensive toxicological profiling remains essential before any clinical translation can be considered.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2,2-dimethyl -3-( 2 -m ethalpy ridin -3 -y l )pr opan -1 -o l. Predictive models can assess molecular properties such as solubility, metabolic stability, and binding affinity with high accuracy, streamlining the process of selecting compounds for experimental validation. This approach aligns with broader trends toward precision medicine, where individual patient responses are anticipated based on molecular profiles.

The future prospects for CAS No. 2229417 -76 -7 derivatives are vast, particularly as research continues to uncover new therapeutic targets and biomarkers associated with diseases affecting global health burdens. Collaborative efforts between academic institutions and industrial partners will be crucial in translating laboratory findings into clinical reality. The versatility of 22 22-dimeth yl -33(22-me t h ally p rid ine -33-y l )pr opan -11-o l as a chemical scaffold ensures its continued relevance in innovative drug design initiatives.